Cas no 2171808-51-6 (3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid)

• Product Name: 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid
• CAS No: 2171808-51-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6206702
• PubChem ID: 165516029
• Update Time: 2025-05-23

3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid
• 3-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}methyl)pentanoic acid
• EN300-1525973
• 2171808-51-6

• Inchi： 1S/C28H34N2O5/c1-2-18(14-27(32)33)16-29-26(31)15-19-8-7-13-25(19)30-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,2,7-8,13-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BWJWVZKFSVKGEQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NCC(CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid

Comprehensive Overview of 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid (CAS No. 2171808-51-6)

3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid (CAS No. 2171808-51-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate for the development of novel therapeutics. Researchers and manufacturers frequently search for Fmoc-protected amino acid derivatives, highlighting the growing demand for high-purity building blocks in drug discovery.

The compound's unique cyclopentylacetamido and pentanoic acid moieties contribute to its versatility in bioconjugation and targeted drug delivery systems. With the rise of precision medicine and peptide-based therapeutics, this molecule has garnered significant attention in academic and industrial labs. Common search queries like "Fmoc-amino acid applications" or "CAS 2171808-51-6 solubility" reflect user interest in its physicochemical properties and synthetic utility.

From a synthetic chemistry perspective, 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid exemplifies the convergence of carboxylate functionality and amide bond formation—key topics in contemporary organic chemistry. Its stability under mild conditions aligns with trends toward green chemistry and sustainable synthesis, addressing frequently asked questions about environmentally friendly peptide coupling reagents.

Analytical characterization of this compound typically involves advanced techniques such as HPLC purification and mass spectrometry, meeting the pharmaceutical industry's stringent quality standards. The presence of both hydrophobic (Fmoc) and hydrophilic (carboxylic acid) domains enables diverse applications in solid-phase peptide synthesis (SPPS), a technique dominating search trends related to automated peptide production.

Recent publications highlight its potential in structure-activity relationship (SAR) studies, particularly for GPCR-targeted drugs. This correlates with rising Google searches for "peptide drug design principles" and "Fmoc deprotection kinetics". The compound's chiral cyclopentyl center also makes it valuable for investigating stereoselective biological interactions, a hot topic in medicinal chemistry forums.

Storage and handling recommendations for CAS 2171808-51-6 often appear in technical discussions, with optimal preservation at -20°C under inert atmosphere to maintain stability. These practical considerations address common user concerns about chemical shelf life and handling sensitive reagents, frequently searched alongside peptide synthesis troubleshooting guides.

The growing market for custom peptide synthesis services has increased demand for high-quality intermediates like this compound. Analytical certificates typically specify ≥95% purity by reverse-phase HPLC, meeting requirements for GMP-compliant production—another trending search term in pharmaceutical manufacturing circles.

Emerging applications in biomaterial science leverage its amphiphilic nature for self-assembling peptide systems, connecting to popular research topics like drug-loaded nanomaterials. This interdisciplinary potential makes 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)pentanoic acid relevant to both chemical biology and material science communities.

Patent literature reveals innovative uses in targeted cancer therapies, particularly for conjugating cytotoxic payloads to tumor-homing peptides. These developments correlate with increasing searches for "peptide-drug conjugate optimization" and "linker chemistry in ADCs" (antibody-drug conjugates). The compound's modifiable carboxyl group provides crucial flexibility for such advanced applications.

In conclusion, CAS 2171808-51-6 represents a sophisticated tool for modern drug discovery, addressing multiple pain points in peptide therapeutic development. Its technical relevance spans from basic research to commercial production, answering persistent industry questions about Fmoc-based protection strategies and complex amino acid derivatives. As peptide therapeutics continue gaining FDA approvals, demand for such specialized building blocks will likely accelerate.